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Compound of Interest

1-Methyl-1H-indazole-5-
Compound Name:
carbonitrile

cat. No.: B1311863

An In-depth Technical Guide to 1-Methyl-1H-indazole-5-carbonitrile

This document provides a detailed overview of the fundamental physicochemical properties of
1-Methyl-1H-indazole-5-carbonitrile, a heterocyclic organic compound of interest to
researchers and professionals in the fields of medicinal chemistry and drug development.

Core Molecular Data

The essential molecular details of 1-Methyl-1H-indazole-5-carbonitrile are summarized
below. This data is foundational for any experimental work or computational modeling involving
this compound.

Property Value

Molecular Formula COH7N3[1][2]

Molecular Weight 157.17 g/mol

Canonical SMILES CN1N=CC2=CC(C#N)=CC=C21[2]

inChi INChl=1S/C9H7N3/c1-12-9-3-2-7(5-10)4-8(9)6-
11-12/h2-4,6H,1H3[2]

InChl Key QAXKWSDDUMHXFE-UHFFFAOYSA-N|[2]

CAS Number 189107-45-7[1][2]
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Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 1-Methyl-1H-
indazole-5-carbonitrile are typically proprietary to the manufacturing entity. However, general
synthetic routes for N-methylated indazoles often involve the alkylation of the corresponding
indazole precursor. Characterization would standardly employ techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance
Liquid Chromatography (HPLC) to confirm the structure and purity. For specific, non-proprietary
methods, researchers should consult peer-reviewed chemical synthesis literature.

Molecular Structure and Connectivity

The structural arrangement of atoms and bonds within 1-Methyl-1H-indazole-5-carbonitrile is
crucial for understanding its chemical behavior and potential interactions in biological systems.
The following diagram illustrates the molecular graph of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1311863?utm_src=pdf-body
https://www.benchchem.com/product/b1311863?utm_src=pdf-body
https://www.benchchem.com/product/b1311863?utm_src=pdf-body
https://www.benchchem.com/product/b1311863?utm_src=pdf-custom-synthesis
https://buyersguidechem.com/chemicalproperty_654089778388.html
https://buyersguidechem.com/chemicalproperty_654089778388.html
https://fluorochem.co.uk/product/F226882/
https://www.benchchem.com/product/b1311863#1-methyl-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1311863#1-methyl-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1311863#1-methyl-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1311863#1-methyl-1h-indazole-5-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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